Cas no 1408058-14-9 (Methyl 5-(Chlorosulfonyl)pentanoate)

• Product Name: Methyl 5-(Chlorosulfonyl)pentanoate
• CAS No: 1408058-14-9
• Molecular Formula: C₆H₁₁ClO₄S
• Molecular Weight: 214.6671
• MDL: MFCD22574974
• CID: 1057050
• PubChem ID: 71432826

Methyl 5-(Chlorosulfonyl)pentanoate Properties

Names and Identifiers

• Methyl 5-(Chlorosulfonyl)pentanoate
• methyl 5-chlorosulfonylpentanoate
• C6H11ClO4S
• KSC941Q8T
• Methyl5-(Chlorosulfonyl)pentanoate
• 7102AJ
• SY019028
• Pentanoic acid, 5-(chlorosulfonyl)-, methyl ester
• 5-(Chlorosulfonyl)pentanoic acid methyl ester
• AC2443
• 1408058-14-9
• EN300-156996
• SCHEMBL19402824
• AKOS027256585
• DA-32401
• A885783
• AS-68053
• MFCD22574974

• MDL： MFCD22574974
• InChIKey： IECLVGBBQICKPG-UHFFFAOYSA-N
• Inchi： 1S/C6H11ClO4S/c1-11-6(8)4-2-3-5-12(7,9)10/h2-5H2,1H3
• SMILES： ClS(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 214.00700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 214.0066577g/mol
• Heavy Atom Count: 12
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 68.8

Experimental Properties

• LogP: 1.97910
• PSA: 68.82000
• Boiling Point: 275.6±23.0 ºC (760 Torr),
• Flash Point: 120.5±22.6 ºC,
• Solubility: Slightly soluble (9 g/l) (25 º C),
• Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters